![molecular formula C16H15ClFN5O B2939881 N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-(2-chloro-6-fluorophenyl)acetamide CAS No. 2034524-90-6](/img/structure/B2939881.png)
N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-(2-chloro-6-fluorophenyl)acetamide
Description
N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-(2-chloro-6-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C16H15ClFN5O and its molecular weight is 347.78. The purity is usually 95%.
BenchChem offers high-quality N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-(2-chloro-6-fluorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-(2-chloro-6-fluorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiproliferative Agent in Cancer Research
The compound’s derivatives have been tested for their antiproliferative activities against human cancer cell lines, particularly in gynecological cancers . This suggests its potential use as a therapeutic agent in the treatment of cancer, where it may inhibit the proliferation of cancer cells.
Synthesis of Complex Heterocyclic Systems
The compound’s structure allows for the synthesis of complex heterocyclic systems, such as benzo[f]pyrimido[1,2-d][1,2,3]triazolo[1,5-a][1,4]diazepine, through a retro Diels–Alder (RDA) procedure . These systems are valuable in medicinal chemistry for the development of new drugs.
Privileged Scaffold in Medicinal Chemistry
Due to its structural complexity, the compound can serve as a privileged scaffold in medicinal chemistry. Privileged scaffolds are core structures found in a significant percentage of known drugs and are crucial for the discovery of new pharmacologically active agents .
Atom-Economical Synthesis Processes
The compound is involved in atom-economical synthesis processes, which are important for developing environmentally benign and efficient methods in chemical synthesis . These processes minimize waste and are more sustainable.
Enantioselective Synthesis
The compound has been used in enantioselective synthesis, producing enantiomers with a high degree of enantiomeric excess (ee). This is particularly important in the pharmaceutical industry, where the chirality of a drug can affect its efficacy and safety .
Development of Molecular Libraries
Its derivatives can be used to prepare molecular libraries, which are collections of diverse molecules that serve as leads in drug discovery. These libraries are used to identify compounds with desirable biological activities .
Pot Economy in Chemical Reactions
The compound’s derivatives can be synthesized through a multistep, one-pot procedure, also known as “pot economy.” This approach is valued for its efficiency and the reduction of chemical waste generation .
Study of Reaction Mechanisms
The synthesis and reactions involving the compound can provide insights into complex reaction mechanisms, such as domino reactions and cascade processes. Understanding these mechanisms is fundamental to advancing synthetic chemistry .
properties
IUPAC Name |
2-(2-chloro-6-fluorophenyl)-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClFN5O/c17-13-4-1-5-14(18)12(13)7-15(24)19-6-2-3-11-8-20-16-21-10-22-23(16)9-11/h1,4-5,8-10H,2-3,6-7H2,(H,19,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPBHYPHIIJQFEV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)CC(=O)NCCCC2=CN3C(=NC=N3)N=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClFN5O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.77 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-(2-chloro-6-fluorophenyl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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